![molecular formula C22H21ClN2O4 B250950 N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide](/img/structure/B250950.png)
N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. TAK-659 was first synthesized by Takeda Pharmaceutical Company Limited and has been extensively studied for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide is a selective inhibitor of Bruton's tyrosine kinase (BTK), a key signaling molecule in B-cell receptor (BCR) signaling. By inhibiting BTK, this compound blocks downstream signaling pathways, leading to the suppression of B-cell activation and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in preclinical studies. In animal models, this compound has been shown to reduce the size of tumors and improve survival rates. This compound has also been shown to reduce disease activity in animal models of autoimmune diseases and inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide is its selectivity for BTK, which reduces the risk of off-target effects. This compound also has good oral bioavailability and pharmacokinetic properties, which make it an attractive candidate for clinical development. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in laboratory experiments.
Future Directions
There are several future directions for research on N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide. One area of interest is the development of combination therapies that include this compound and other targeted therapies. Another area of interest is the exploration of this compound in the treatment of other types of cancer and autoimmune diseases. Additionally, further research is needed to optimize the pharmacokinetic properties of this compound and to develop more stable formulations for laboratory experiments.
Synthesis Methods
N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide is synthesized using a multi-step process that involves the reaction of 2-methyl-4-nitrophenol with 4-chlorophenylacetonitrile to form 2-methyl-4-(4-chlorophenylamino)phenol. The intermediate is then reacted with 2-methyl-2-(4-(2-methyl-2-furanylcarbonyl)aminophenyl)propanoic acid to form this compound.
Scientific Research Applications
N-(4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}-2-methylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications in the treatment of various types of cancer, autoimmune diseases, and inflammatory disorders. In preclinical studies, this compound has demonstrated potent antitumor activity and has been shown to inhibit the growth of various cancer cell lines.
Properties
Molecular Formula |
C22H21ClN2O4 |
---|---|
Molecular Weight |
412.9 g/mol |
IUPAC Name |
N-[4-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]-2-methylphenyl]furan-2-carboxamide |
InChI |
InChI=1S/C22H21ClN2O4/c1-14-13-16(8-11-18(14)25-20(26)19-5-4-12-28-19)24-21(27)22(2,3)29-17-9-6-15(23)7-10-17/h4-13H,1-3H3,(H,24,27)(H,25,26) |
InChI Key |
WYQMPIJBFWMFSF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3 |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.